Cas no 70093-19-5 (2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One)

2-Chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one is a fluorinated indole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a chloroacetyl group attached to the 3-position of a 4-fluorophenyl-substituted indole core, making it a versatile intermediate for further functionalization. The presence of both halogen substituents enhances reactivity in cross-coupling reactions and nucleophilic substitutions. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, owing to its ability to serve as a scaffold for heterocyclic modifications. Its crystalline form ensures stability and ease of handling in laboratory settings. Proper storage under inert conditions is recommended to maintain purity.

2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One structure

70093-19-5 structure

Product Name:2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One

CAS No:70093-19-5

MF:C₁₆H₁₁ClFNO

MW:287.716046571732

CID:576817

PubChem ID:4962309

Update Time:2025-06-07

2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One Chemical and Physical Properties

Names and Identifiers

- Ethanone,2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]-
- 2-CHLORO-1-[2-(4-FLUOROPHENYL)-1H-INDOL-3-YL]ETHANONE
- 2-chloro-1-[2-(4-fluoro-phenyl)-indol-3-yl]-ethanone
- 3-Chloracetyl-2-(4'-fluorphenyl)-indol
- 3-chloroacetyl-2-(4'-fluorophenyl)indole
- AC1NLQFT
- AC1Q4M0T
- AG-G-73603
- CTK5D1827
- 2-Chloro-1-(2-(4-fluorophenyl)-1H-indol-3-yl)ethanone
- MFCD06655733
- Z89283959
- EN300-13226
- 70093-19-5
- DTXSID90407064
- AKOS000118327
- 6-Bromo-2-phenyl-quinoline-4-carboxylicacid
- 2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one
- 2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One
- MDL： MFCD06655733
- Inchi： 1S/C16H11ClFNO/c17-9-14(20)15-12-3-1-2-4-13(12)19-16(15)10-5-7-11(18)8-6-10/h1-8,19H,9H2
- InChI Key： DOHGMVUWQOAZNV-UHFFFAOYSA-N
- SMILES： ClCC(C1C2C=CC=CC=2NC=1C1C=CC(=CC=1)F)=O

Computed Properties

Exact Mass: 287.05143
Monoisotopic Mass: 287.05132
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.9
Surface Charge: 0
Tautomer Count: 5
XLogP3: 4.1

Experimental Properties

Density: 1.342
Boiling Point: 493.9°C at 760 mmHg
Flash Point: 252.5°C
Refractive Index: 1.648
PSA: 32.86

2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C387163-10mg	2-Chloro-1-[2-(4-Fluorophenyl)-1h-Indol-3-Yl]Ethan-1-One	70093-19-5		10mg	$ 50.00	2022-06-06
TRC	C387163-50mg	2-Chloro-1-[2-(4-Fluorophenyl)-1h-Indol-3-Yl]Ethan-1-One	70093-19-5		50mg	$ 160.00	2022-06-06
TRC	C387163-100mg	2-Chloro-1-[2-(4-Fluorophenyl)-1h-Indol-3-Yl]Ethan-1-One	70093-19-5		100mg	$ 250.00	2022-06-06
Chemenu	CM234932-1g	2-Chloro-1-(2-(4-fluorophenyl)-1H-indol-3-yl)ethanone	70093-19-5	95%+	1g	$533	2021-08-04
Chemenu	CM234932-1g	2-Chloro-1-(2-(4-fluorophenyl)-1H-indol-3-yl)ethanone	70093-19-5	95%+	1g	$558	2024-07-24
Enamine	EN300-13226-0.05g	2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one	70093-19-5	95%	0.05g	$127.0	2023-02-09
Enamine	EN300-13226-0.1g	2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one	70093-19-5	95%	0.1g	$188.0	2023-02-09
Enamine	EN300-13226-0.25g	2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one	70093-19-5	95%	0.25g	$271.0	2023-02-09
Enamine	EN300-13226-0.5g	2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one	70093-19-5	95%	0.5g	$468.0	2023-02-09
Enamine	EN300-13226-1.0g	2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one	70093-19-5	95%	1.0g	$600.0	2023-02-09